CA-074

cathepsin B selectivity cysteine protease inhibitor specificity enzyme kinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H29N3O5
Molecular Weight 355.4 g/mol
Cat. No. B15614256
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Technical Parameters


Basic Identity
Product NameCA-074
Molecular FormulaC17H29N3O5
Molecular Weight355.4 g/mol
Structural Identifiers
InChIInChI=1S/C17H29N3O5/c1-4-8-18-15-13(25-15)14(21)19-12(10(3)5-2)16(22)20-9-6-7-11(20)17(23)24/h10-13,15,18H,4-9H2,1-3H3,(H,19,21)(H,23,24)/t10?,11-,12+,13?,15?/m1/s1
InChIKeyVPFNOFSJVAOADU-JARZNLENSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CA-074: Selective Cathepsin B Inhibitor Profile


CA-074 (CAS 134448-10-5; N-(L-3-trans-propylcarbamoyloxirane-2-carbonyl)-L-isoleucyl-L-proline) is a low-molecular-weight (383.44 Da) epoxysuccinyl peptide that irreversibly inhibits the lysosomal cysteine protease cathepsin B [1]. CA-074 was rationally designed to exploit the unique dipeptidylcarboxypeptidase activity and occluding loop structural feature of cathepsin B — structural elements absent in other cysteine cathepsins [2]. Unlike broad-spectrum cysteine protease inhibitors (e.g., E-64, leupeptin), CA-074 achieves its selectivity through covalent engagement of the active-site Cys29 residue combined with stereospecific hydrogen-bonding interactions between its C-terminal Ile-Pro moiety and the His110/His111 residues of the cathepsin B-specific occluding loop in the S2′ subsite [3]. Its inhibition profile is pH-sensitive, being >100-fold more potent at lysosomal pH 4.6 than at cytosolic/extracellular pH 7.2 [2].

Cathepsin B-selective tool compound
pH-dependent activity profile supports compartment-specific probing
Irreversible covalent mechanism for sustained target engagement

CA-074 Procurement Risk: Tool Compound Substitution


Broad-spectrum cysteine protease inhibitors such as E-64, E-64-c, and leupeptin covalently inactivate multiple lysosomal cathepsins (B, H, L, S, K) with comparable potency, producing a multi-target pharmacological profile that confounds target-deconvolution studies [1]. Even CA-074Me, the widely used membrane-permeable methyl ester prodrug of CA-074, compromises selectivity: Montaser et al. demonstrated that CA-074Me inactivates both cathepsin B and cathepsin L within living murine fibroblasts, whereas the parental CA-074 retains stringent selectivity for cathepsin B while sparing intracellular cathepsin L [2]. Furthermore, the broad-spectrum inhibitor JPM-OEt failed to recapitulate the anti-metastatic efficacy of CA-074 in the 4T1.2 breast cancer model [3]. These findings underscore that the commercial availability of structurally related analogs does not imply functional interchangeability; selection of the correct tool compound — CA-074, not its prodrug or broad-spectrum relatives — is essential to avoid misleading conclusions in target-validation experiments.

E-64 / leupeptin Broad-spectrum cysteine protease inhibitors mask cathepsin B-specific phenotypes; multi-target profile may confound target-deconvolution studies.
CA-074Me The methyl ester prodrug loses intracellular selectivity, inactivating both cathepsin B and L in living cells; intracellular selectivity may not transfer from CA-074.
JPM-OEt Pan-cathepsin inhibitor failed to reproduce anti-metastatic model response observed with selective cathepsin B blockade; broad-spectrum inhibition may not replicate selective outcomes.

CA-074 Selectivity and Efficacy Evidence


Selectivity Over Cathepsins H and L in Enzyme Assays

CA-074 inhibits purified rat cathepsin B with a Ki of 2–5 nM, whereas its Ki values for purified rat cathepsins H and L are 40–200 μM — representing a selectivity window of 10,000- to 30,000-fold in favor of cathepsin B [1]. In the same study, E-64-c (a broad-spectrum control) showed Ki values of ~2–5 nM against all three cathepsins, demonstrating the absence of isozyme discrimination. This selectivity ratio is corroborated by independent vendor technical datasheets reporting Kis of 0.0087, 75, and 233 μM for rat cathepsin B, H, and L respectively [2].

Cathepsin B vs H/L selectivity
Head-to-head
CA-074 Ki (cathepsin B) = 2–5 nM; Ki for cathepsins H and L = 40–200 µM. E-64-c Ki ≈ 2–5 nM for all three.
Reported 10,000–30,000-fold selectivity window enables cathepsin B-specific phenotype attribution.
Purified rat liver enzymes; fluorogenic substrates. Data corroborated by vendor datasheets.
cathepsin B selectivity cysteine protease inhibitor specificity enzyme kinetics

Intracellular Cathepsin B Selectivity in Living Cells

In murine fibroblasts exposed to CA-074, endogenous cathepsin B activity was selectively inactivated while intracellular cathepsin L remained fully active. In contrast, exposure of the same cell line to CA-074Me (the membrane-permeable methyl ester prodrug) resulted in inactivation of both cathepsin B and cathepsin L [1]. This demonstrates that the free C-terminal carboxyl group of CA-074 — absent in the methyl ester — is critical for maintaining intracellular selectivity, consistent with the structural requirement for ionic interactions with the cathepsin B occluding loop identified crystallographically [2].

Intracellular selectivity
Head-to-head
CA-074 selectively inactivated cathepsin B in murine fibroblasts; cathepsin L remained active. CA-074Me inactivated both.
Free carboxyl group essential for intracellular selectivity; CA-074Me not interchangeable for live-cell studies.
NIH 3T3 cells; active-site labeling and Western blot. Qualitative binary outcome reported.
intracellular target engagement cathepsin L off-target living cell selectivity

pH-Dependent Inhibition Potency

CA-074 inhibits cathepsin B with an IC50 of 6 nM at pH 4.6 (lysosomal pH) but exhibits a markedly weaker IC50 of 723 nM at pH 7.2 (cytosolic/extracellular pH), a >120-fold potency reduction [1]. Methylation of the C-terminal proline carboxyl group abolished this pH-dependent inhibitory behavior, confirming that the free carboxylate is essential for pH-sensitive engagement of His110 and His111 in the S2′ subsite [1]. Importantly, CA-074 maintained its specificity for cathepsin B over all other cysteine cathepsins at both pH 4.6 and pH 7.2 [1].

pH-dependent potency
Cross-study
IC50 = 6 nM at pH 4.6 (lysosomal); IC50 = 723 nM at pH 7.2 (cytosolic). CA-074Me showed no pH preference.
Supports differential probing of cathepsin B activity in acidic vs. neutral compartments.
Recombinant human cathepsin B; Z-Arg-Arg-AMC substrate. >120-fold potency gradient.
pH-dependent inhibition lysosomal targeting differential pharmacology

Comprehensive Cathepsin Family Selectivity Panel

In a systematic selectivity screen against eight recombinant human cysteine cathepsins, CA-074 at concentrations up to 16 μM produced no measurable inhibition of cathepsins C, H, K, L, V, or X at pH 4.6 (IC50 >16,000 nM for all), and only 20% partial inhibition of cathepsin S. The IC50 for cathepsin S was 4,800 nM at pH 5.5 but >16,000 nM at pH 4.6 [1]. This yields a minimum selectivity margin of >2,600-fold for cathepsin B (IC50 6 nM) over the next most sensitive off-target (cathepsin S, IC50 ~4,800 nM at pH 5.5). In contrast, the methyl ester CA-074Me showed substantial inhibition of cathepsin S (IC50 3,800 nM at pH 7.2) and partial inhibition of cathepsin V (33% at 12 μM) and cathepsin K (16% at 16 μM) [1].

Family selectivity panel
Head-to-head
CA-074 IC50 >16,000 nM for cathepsins C, H, K, L, V, X at pH 4.6; cathepsin S IC50 = 4,800 nM at pH 5.5. >2,600-fold margin over cathepsin S.
Comprehensive evidence of cathepsin B selectivity across the human cysteine cathepsin family.
8 recombinant human cathepsins; Yoon et al. 2022. CA-074Me showed broad off-target inhibition.
cathepsin selectivity panel off-target profiling enzyme family specificity

In Vivo Metastasis: Selective vs. Pan-Cathepsin Inhibition

In the immunocompetent 4T1.2 murine breast cancer model of spontaneous bone metastasis, intraperitoneal administration of CA-074 significantly reduced metastatic burden. Crucially, the broad-spectrum cysteine cathepsin inhibitor JPM-OEt, which inhibits multiple cathepsins (B, L, S, K) with comparable potency, did not reduce metastasis in the same model when administered under a comparable treatment protocol [1]. Metastasis suppression by CA-074 was maintained even when treatment was initiated in a late-stage disease setting, indicating a role for cathepsin B in metastatic outgrowth that is masked by broad-spectrum inhibition [1]. This in vivo result provides direct evidence that pharmacological pan-cathepsin inhibition does not phenocopy selective cathepsin B blockade.

In vivo metastasis model
Head-to-head
CA-074 reduced bone metastasis in 4T1.2 murine model; broad-spectrum JPM-OEt did not reproduce the effect. shRNA cathepsin B knockdown validated target dependency.
Selective cathepsin B blockade, not pan-inhibition, associated with model-response in bone metastasis.
Immunocompetent BALB/c model; late-stage treatment protocol. Dose 50 mg/kg i.p. per supporting datasheet.
breast cancer bone metastasis in vivo target validation broad-spectrum vs. selective inhibitor comparison

Neuroprotection in Primate Ischemia Model

Intravenous administration of CA-074 immediately after a 20-minute transient global ischemic insult in cynomolgus monkeys (Macaca fascicularis) resulted in survival of 67% of CA1 hippocampal pyramidal neurons on post-ischemic day 5, compared with near-complete CA1 neuronal loss in vehicle-treated controls (exact control survival percentage not quantified in abstract; histological comparison reported as significant neuronal preservation) [1]. The extent of cathepsin B inhibition was rated as excellent in 3 of 8 monkeys and good in the remaining 5 [2]. This represents one of the few examples of a cathepsin inhibitor demonstrating functional neuroprotection in a higher-order species, lending translational weight to the calpain-cathepsin hypothesis.

Primate neuroprotection model
Supporting evidence
CA-074 i.v. post-ischemia: 67% CA1 hippocampal neuron survival on day 5 vs. near-complete loss in vehicle controls (cynomolgus monkey).
Reported neuronal preservation in a higher-order species model; supports CNS target engagement context.
Transient global ischemia model; n=8. No direct comparator inhibitor tested in same primate study.
neuroprotection ischemic neuronal death primate stroke model

CA-074 Application Scenarios


Target Validation in Cancer Metastasis

For laboratories investigating the role of cysteine cathepsins in tumor invasion and metastasis, CA-074 provides the only small-molecule tool that can cleanly dissect cathepsin B-specific contributions. As demonstrated by Withana et al., selective inhibition with CA-074 reduced bone metastasis in the 4T1.2 model, whereas the broad-spectrum inhibitor JPM-OEt failed to reproduce this effect [1]. The 10,000–30,000-fold selectivity window over cathepsins H and L [2] ensures that any anti-metastatic phenotype can be attributed specifically to cathepsin B blockade, enabling unambiguous target validation that supports downstream drug-discovery programs.

Lysosomal vs. Extralysosomal Cathepsin B Probing

The pH-dependent potency of CA-074 — 6 nM at lysosomal pH 4.6 versus 723 nM at cytosolic pH 7.2 (>120-fold difference) [3] — enables researchers to design experiments that discriminate between cathepsin B activity in acidic lysosomes and activity in neutral extralysosomal compartments where cathepsin B is translocated during pathological processes (e.g., neurodegeneration, inflammasome activation). By titrating CA-074 concentrations in the low-nanomolar range, one can preferentially inhibit lysosomal cathepsin B while leaving extralysosomal pools largely unaffected, a dimension of experimental control not achievable with pH-insensitive inhibitors such as E-64 or CA-074Me.

Live-Cell Cathepsin B Target Engagement

For intracellular target-engagement studies in living cells, CA-074 — not its methyl ester CA-074Me — is the only appropriate choice. Montaser et al. demonstrated that CA-074Me loses selectivity in living murine fibroblasts, inactivating both cathepsin B and cathepsin L, whereas CA-074 selectively inhibits only cathepsin B [4]. This is critical for any experiment where the phenotypic readout must be unambiguously linked to cathepsin B activity: immunology studies of antigen processing, inflammasome activation assays (NLRP3), and investigations of lysosomal cell death pathways.

Neuroprotection in Ischemia-Reperfusion Research

CA-074 remains one of the very few cathepsin inhibitors with demonstrated efficacy in a primate model of cerebral ischemia, saving 67% of CA1 hippocampal neurons following transient global ischemia in cynomolgus monkeys [5]. This translational evidence, combined with the compound's ability to cross the blood-brain barrier, makes CA-074 a high-value procurement choice for neurobiology groups investigating the calpain-cathepsin hypothesis, ischemic stroke, traumatic brain injury, or neurodegenerative conditions where lysosomal rupture and cathepsin B release are implicated in neuronal death cascades.

Application
Selection Property
Validation Focus
Cancer metastasis target-validation studies
Cathepsin B-selective inhibition
Cathepsin B-dependent metastasis endpoint validation
Lysosomal vs. extralysosomal cathepsin B probing
pH-dependent potency gradient
Compartment-specific cathepsin B activity discrimination
Live-cell cathepsin B target engagement
Intracellular selectivity over cathepsin L
Target engagement fidelity in living cells
Ischemia-reperfusion model response studies
Reported neuronal preservation in primate model
Cathepsin B-mediated neuronal death pathway interpretation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
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